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Compound of Interest

Compound Name: Oleyl benzoate

Cat. No.: B1252080 Get Quote

Oleyl Benzoate: A Comprehensive Material
Safety Data Sheet
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

Oleyl Benzoate. Given the limited availability of a specific Material Safety Data Sheet (MSDS)

for Oleyl Benzoate, this document synthesizes available data for structurally similar long-chain

alkyl benzoates, such as C12-15 alkyl benzoate, stearyl benzoate, and isostearyl benzoate,

along with data for its constituent parts, benzoic acid and oleyl alcohol. This approach provides

a robust safety profile to guide researchers and professionals in the safe handling and use of

this compound.

Chemical Identification and Physical Properties
Oleyl Benzoate is the ester of oleyl alcohol and benzoic acid. As specific quantitative data for

Oleyl Benzoate is scarce, the following table includes data for structurally related long-chain

alkyl benzoates to provide an informed estimation of its physical and chemical properties.
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Property
Value (for structurally
similar compounds)

Reference Compound(s)

Appearance Clear, oil-soluble liquid C12-15 Alkyl Benzoate

Odor
Mild, characteristic or

practically odorless

C12-15 Alkyl Benzoate,

Isostearyl Benzoate[1]

Boiling Point 467.51 °C (estimated) Stearyl Benzoate[2]

Flash Point 197.7 °C (estimated) Stearyl Benzoate[2]

Solubility
Insoluble in water; Soluble in

oil
C12-15 Alkyl Benzoate[3]

LogP (o/w) 10.786 (estimated) Stearyl Benzoate[2]

Toxicological Profile
The toxicological data for long-chain alkyl benzoates, including C12-15 alkyl benzoate, suggest

a low order of toxicity. The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the

safety of a series of alkyl benzoates and concluded them to be safe as used in cosmetic

products.[3][4][5]
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Toxicological Endpoint Result
Reference Compound(s) /
Guideline

Acute Oral Toxicity LD50 > 5 g/kg (rats) Isostearyl Benzoate[1]

Acute Dermal Toxicity LD50 > 2000 mg/kg (rabbit) C12-15 Alkyl Benzoate[6]

Skin Irritation
Not an irritant or slightly

irritating

C12-15 Alkyl Benzoate,

Isostearyl Benzoate[1][3][6]

Eye Irritation
Not an irritant or may be a

slight irritant

C12-15 Alkyl Benzoate,

Isostearyl Benzoate[1][3][6][7]

Skin Sensitization Not a sensitizer C12-15 Alkyl Benzoate[3]

Mutagenicity/Genotoxicity Not mutagenic C12-15 Alkyl Benzoate[3]

Reproductive and

Developmental Toxicity

Benzoic acid and tested

component alcohols are not

reproductive or developmental

toxicants.

Alkyl Benzoates (group

assessment)[5]

Carcinogenicity

Carcinogenicity data were not

available, but available data

indicated that these alkyl

benzoate cosmetic ingredients

are not genotoxic. Benzoic

acid and tested component

alcohols are not carcinogenic.

Alkyl Benzoates (group

assessment)[5]

Hazard Identification and GHS Classification
Based on the available data for similar long-chain alkyl benzoates, Oleyl Benzoate is not

expected to be classified as a hazardous substance under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Pictograms: None Signal Word: None Hazard Statements: None Precautionary Statements:

None
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The toxicological data for alkyl benzoates are typically generated following standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD). Below are brief descriptions of the methodologies for key

toxicological endpoints.

Acute Dermal Irritation/Corrosion (OECD 404)
This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

Principle: A single dose of the test substance is applied to the skin of an experimental animal

(typically a rabbit). The site is observed for signs of erythema (redness) and edema

(swelling) at specified intervals.

Procedure:

The test substance is applied to a small area of shaved skin (approximately 6 cm²) and

covered with a gauze patch.

The patch is removed after a set exposure period (e.g., 4 hours).

The skin is evaluated for erythema and edema at 1, 24, 48, and 72 hours after patch

removal.

Scores are assigned based on the severity of the reactions.
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Induction Phase
(Intradermal & Topical Application)

Rest Period
(10-14 days)

Challenge Phase
(Topical Application)

Evaluation of Skin Reaction
(24 & 48 hours)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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